BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of 4-Nitrobutanal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Nitrobutanal

Cat. No.: B14455207

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a summary of the available physical property data for 4-
Nitrobutanal. Due to a lack of experimentally determined values in surveyed literature, this
document presents computed data for its boiling and melting points. Furthermore, it outlines
detailed, generalized experimental protocols for the empirical determination of these
fundamental physical properties. A plausible synthetic pathway for 4-Nitrobutanal is also
proposed and visualized to provide a comprehensive overview for research and development
purposes.

Physical Properties of 4-Nitrobutanal

Experimental data for the boiling and melting points of 4-Nitrobutanal are not readily available
in the reviewed scientific literature. As a substitute, computed values from reputable chemical
databases are presented. These values are predictive and should be confirmed by
experimental analysis.

Table 1: Computed Physical Properties of 4-Nitrobutanal
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Property Value Source
Molecular Weight 117.10 g/mol PubChem[1]
Melting Point Not available

Boiling Point Not available

Note: The absence of a value indicates that no computed data is provided in the cited source.

Experimental Protocols for Physical Property
Determination

For novel or uncharacterized compounds such as 4-Nitrobutanal, the following standard
laboratory procedures are recommended for the determination of boiling and melting points.

Melting Point Determination

The melting point is a critical indicator of a solid compound's purity.[2][3] Pure crystalline solids
typically exhibit a sharp melting point range of 0.5-1.0°C.[2] Impurities tend to lower and
broaden the melting range.[2]

Protocol: Capillary Method using a Melting Point Apparatus

Sample Preparation: Ensure the 4-Nitrobutanal sample is completely dry and finely
powdered to ensure uniform heat transfer.[3]

e Capillary Tube Loading: Introduce a small amount of the powdered sample into a capillary
tube, ensuring a packed column of 1-2 mm at the sealed end.[4][5]

o Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus.[2]

e Heating: Heat the sample rapidly to a temperature approximately 15-20°C below the
expected melting point. Then, reduce the heating rate to 1-2°C per minute to allow for
thermal equilibrium.
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e Observation and Measurement: Record the temperature at which the first drop of liquid
appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2).
The melting point is reported as the range T1-T2.[2]

 Verification: For accuracy, it is recommended to perform at least two measurements.[2]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[6][7]

Protocol: Thiele Tube Method
o Sample Preparation: Place a few milliliters of liquid 4-Nitrobutanal into a small test tube.[7]

o Apparatus Assembly: Attach the test tube to a thermometer using a rubber band. Place a
capillary tube, sealed at one end, into the test tube with the open end submerged in the
liquid.[8]

e Heating: Immerse the assembly in a Thiele tube containing mineral oil, ensuring the sample
is below the oil level. Gently heat the side arm of the Thiele tube.[6][8]

e Observation: As the liquid heats, a steady stream of bubbles will emerge from the capillary
tube.

» Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling
point is the temperature at which the bubbling stops and the liquid begins to enter the
capillary tube.[6]

o Pressure Correction: Record the atmospheric pressure at the time of the experiment, as
boiling points are pressure-dependent.[9]

Proposed Synthesis of 4-Nitrobutanal

A plausible and common method for the synthesis of y-nitro aldehydes like 4-Nitrobutanal is
through a Michael addition reaction.[10][11] This involves the conjugate addition of a
nitroalkane to an a,B-unsaturated aldehyde.
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Synthetic Pathway: Michael Addition

The synthesis of 4-Nitrobutanal can be envisioned via the Michael addition of nitromethane to
acrolein. This reaction is typically base-catalyzed.

Reactants Reaction Conditions
- : Base Catalyst
Nitromethane Acrolein (e.g., NaOH) Solvent

' :
i i
| |
I
Process i !
|
L Michael Addition 4t ———— e

Product

4-Nitrobutanal

Click to download full resolution via product page

Caption: Proposed synthesis of 4-Nitrobutanal via Michael addition.

Experimental Workflow

The following diagram outlines a general experimental workflow for the proposed synthesis and
subsequent purification of 4-Nitrobutanal.
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1. Combine Reactants
(Nitromethane, Acrolein, Solvent)

'

2. Add Base Catalyst

'

3. Stir at Room Temperature
(Monitor by TLC)

l

4. Quench Reaction
(e.g., with dilute acid)

l

5. Extract with Organic Solvent

'

6. Dry Organic Layer
(e.g., with Na2S04)

Y
7. Purify by Column Chromatography

Pure 4-Nitrobutanal
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Caption: General experimental workflow for the synthesis of 4-Nitrobutanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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